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Compound of Interest

Compound Name:
Ac-Arg-Lys-Ile-Leu-Phe-Leu-Asp-

Gly-NH2

CAS No.: 128211-01-8

Cat. No.: B12650033

Get Quote

Executive Summary
Ac-Arg-Lys-Ile-Leu-Phe-Leu-Asp-Gly-NH2 is a synthetic octapeptide designed to mimic a

specific cleavage site within the HIV-1 Gag polyprotein.[1] It serves as a high-fidelity substrate

for HIV-1 Protease (HIV-1 PR), an aspartyl protease essential for viral maturation.[1]

In drug development, this peptide is utilized to determine enzyme kinetics (

,

) and screen for protease inhibitors (e.g., Saquinavir, Darunavir).[1] Its structural design
incorporates an N-terminal acetylation and C-terminal amidation to mimic the continuous
polypeptide chain of the native viral protein, ensuring that ionization only occurs at side chains
and not at the termini.

Key Classification:

Role: Fluorogenic/HPLC-based Protease Substrate.
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Target: HIV-1 Aspartyl Protease.

Mechanism: Hydrolysis of the Leu-Phe scissile bond.

Molecular Architecture & Physicochemical
Properties[1][2][3][4]
Primary Structure Analysis
The peptide sequence corresponds to the P4–P4' residues of the protease binding pocket.[2]

HIV-1 Protease recognizes an octapeptide span, with the cleavage occurring between the P1

and P1' residues.[2]
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Position Residue Code

Role in
Binding
Pocket
(Subsite)

Physicochemi
cal Nature

N-Cap Acetyl Ac Protection

Removes

positive charge

at N-term.[1]

P4 Arginine Arg (R) S4 Interaction
Cationic, Polar.

[1][3]

P3 Lysine Lys (K) S3 Interaction
Cationic, Polar.

[1]

P2 Isoleucine Ile (I) S2 Interaction

Hydrophobic,

Beta-branched.

[1]

P1 Leucine Leu (L)
S1 (Scissile

Bond Donor)
Hydrophobic.[1]

P1' Phenylalanine Phe (F)
S1' (Scissile

Bond Acceptor)

Aromatic,

Hydrophobic.[1]

P2' Leucine Leu (L) S2' Interaction Hydrophobic.[1]

P3' Aspartic Acid Asp (D) S3' Interaction Anionic.[1]

P4' Glycine Gly (G) S4' Interaction Flexible spacer.

C-Cap Amide NH2 Protection

Removes

negative charge

at C-term.[1]

Physicochemical Data
Molecular Formula:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline

ng-star-inserted">

[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://www.imgt.org/IMGTeducation/Aide-memoire/_UK/aminoacids/formuleAA/
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/e/compound/473344
https://pubchemlite.lcsb.uni.lu/compounds?query=C&sort_by=&order=desc&page=1331
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight (Monoisotopic): ~1001.60 Da[1]

Isoelectric Point (pI): ~10.5 (Dominated by Arg/Lys).[1]

Net Charge (pH 7.0): +1 (Arg

, Lys

, Asp

).[1]

Solubility: Soluble in water and aqueous buffers (pH < 8).[1] For high concentrations, 10-50%

DMSO or 2-methoxyethanol is recommended to prevent aggregation of the hydrophobic core

(ILFL).[1]

Mechanism of Action: Proteolytic Cleavage
The utility of Ac-RKILFLDG-NH2 relies on its specific hydrolysis by HIV-1 Protease. The

enzyme utilizes a catalytic dyad of aspartic acid residues (Asp25/Asp25') to activate a water

molecule, which attacks the peptide bond between Leucine and Phenylalanine.[1]

The Scissile Bond
The cleavage event is highly specific:

[1]

Substrate: N-terminally blocked (non-reactive to amine-specific reagents).[1]

Product 1: Ac-Arg-Lys-Ile-Leu-OH (C-terminal carboxylate).[1]

Product 2: H-Phe-Leu-Asp-Gly-NH2 (N-terminal primary amine).[1]

Detection Strategy (The "Switch")
This cleavage exposes a free primary amine on the Phenylalanine residue of the downstream

product.[1] This allows for two primary detection modes:[5]

HPLC: Separation of the intact substrate (hydrophobic) from the two smaller fragments.[1]
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Fluorogenic Derivatization: The free amine of the product (H-FLDG-NH2) can react with

fluorogenic reagents (e.g., catechol/borate/periodate or fluorescamine) to generate a signal.

[1] The intact acetylated substrate generates no signal, creating a "dark-to-bright" assay.[1]

Visualization: Proteolytic Pathway
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Caption: Mechanism of HIV-1 Protease cleavage at the Leu-Phe bond, exposing the N-terminal

amine for detection.

Synthesis & Purification Protocols
To ensure assay reproducibility, the peptide must be synthesized with high purity (>95%) using

Solid Phase Peptide Synthesis (SPPS).[1]

Fmoc-SPPS Protocol
Resin Selection: Rink Amide MBHA Resin (Low loading: 0.3–0.5 mmol/g) is required to

generate the C-terminal amide (

).[1]

Step-by-Step Workflow:

Swelling: DMF (30 min).

Deprotection: 20% Piperidine in DMF (2 x 10 min) to remove Fmoc.

Coupling:
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Activator: HBTU/HOBt or HATU (0.95 eq relative to AA).[1]

Base: DIPEA (2.0 eq).[1]

Amino Acid: 5.0 eq excess.

Time: 45–60 min per residue.

Sequence Assembly: Gly

Asp(OtBu)

Leu

Phe

Leu

Ile

Lys(Boc)

Arg(Pbf).[1]

N-Terminal Capping: After the final Fmoc removal from Arg, treat resin with Acetic

Anhydride/Pyridine (1:1) in DCM for 30 min to install the Acetyl group.[1]

Cleavage: TFA/TIS/H2O (95:2.5:2.5) for 3 hours.

Purification & Validation
Method: RP-HPLC (C18 Column).[1]

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% to 60% B over 30 minutes. The hydrophobic core (ILFL) will cause the peptide

to elute relatively late (approx. 40-50% B).[1]

Validation: ESI-MS must confirm
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and

.[1]

Visualization: Synthesis Workflow
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Caption: Fmoc-SPPS cycle for Ac-RKILFLDG-NH2 synthesis, highlighting the critical

acetylation step.

Experimental Protocols for Bioassays
Preparation of Stock Solution

Weighing: Accurately weigh 1–2 mg of lyophilized peptide.

Dissolution: Dissolve in a minimal volume of DMSO (e.g., 50

L) to ensure complete solvation of the hydrophobic core.[1]

Dilution: Dilute to 1 mM stock using 50 mM Sodium Acetate Buffer (pH 5.5).

Note: HIV-1 Protease has optimal activity at acidic pH (4.5–5.5).[1] Avoid neutral buffers

(PBS pH 7.4) for the reaction, as the enzyme activity drops significantly.[1]

Kinetic Assay (HPLC Method)
This method is the "Gold Standard" for validating inhibitor potency.[1]

Reaction Mix:

Buffer: 50 mM Sodium Acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 5.0.[1]

Substrate: 50

M Ac-RKILFLDG-NH2.[1]

Enzyme: 20–100 nM Recombinant HIV-1 Protease.

Incubation: 37°C for 15–60 minutes.

Quenching: Add equal volume of 10% TFA.

Analysis: Inject onto C18 HPLC. Monitor depletion of the substrate peak and appearance of

the product peaks (Ac-RKIL-OH and H-FLDG-NH2).[1]

Calculation: Plot initial velocity (
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) vs. substrate concentration

to determine

and

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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